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Compound of Interest

3-Amino-1,2-benzisoxazole-6-
Compound Name:
carbonitrile

Cat. No.: B112330

Essential Safety and Handling Guide for 3-
Amino-1,2-benzisoxazole-6-carbonitrile

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 3-Amino-1,2-benzisoxazole-6-carbonitrile are paramount
for laboratory safety and environmental responsibility. This guide provides crucial, immediate
safety and logistical information, including operational and disposal protocols.

Disclaimer: The toxicological properties of 3-Amino-1,2-benzisoxazole-6-carbonitrile have
not been thoroughly investigated. Therefore, it is essential to handle this compound with
caution, assuming it may be hazardous. Always consult with your institution's Environmental
Health and Safety (EHS) department for specific guidance.

Immediate Safety and Handling Precautions

When handling 3-Amino-1,2-benzisoxazole-6-carbonitrile, it is crucial to use appropriate
personal protective equipment (PPE) to minimize exposure.[1] The compound's structure,
featuring an aromatic amine and a nitrile group, suggests potential toxicity. Aromatic amines
can be toxic and may have carcinogenic properties, while nitrile compounds can be harmful if
they release hydrogen cyanide.[1]

Engineering Controls:
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o Work in a well-ventilated area, preferably under a chemical fume hood.[2][3]

Personal Protective Equipment (PPE): A summary of recommended PPE is provided in the

table below.
PPE Item Specification
Safety glasses with side shields or chemical
Eye Protection splash goggles meeting ANSI Z87.1 standards.
[4]
Chemical-resistant gloves, such as nitrile
Hand Protection rubber.[4][5][6] Inspect gloves before use and

change if contaminated.

A laboratory coat must be worn and kept

Body Protection
buttoned.[4]

For operations that may generate dust or
Respiratory aerosols, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[7]

Operational Plan: Step-by-Step Handling Protocol

o Preparation: Before handling the compound, ensure the work area is clean and uncluttered.
Have all necessary equipment and materials, including waste containers, readily accessible.

¢ Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize inhalation exposure. Avoid the formation of dust.[2]

e During the Experiment:
o Avoid all personal contact, including inhalation and skin contact.[8]
o Keep the container tightly closed when not in use.
o Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2]

¢ Spill Management:
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[e]

In case of a spill, evacuate the area and ensure adequate ventilation.[3]

o

Wear appropriate PPE.

[¢]

Use an inert absorbent material to contain the spill.[3]

[¢]

Collect the absorbed material and any contaminated surfaces into a sealed, labeled
container for hazardous waste disposal.[3]

o

Report the spill to your laboratory supervisor and EHS department.[1]

Disposal Plan: Waste Management Protocol

Under no circumstances should 3-Amino-1,2-benzisoxazole-6-carbonitrile or its waste be
disposed of down the drain or mixed with general laboratory waste.[1][3]

Waste Segregation:

o Isolate waste containing 3-Amino-1,2-benzisoxazole-6-carbonitrile. This includes any
contaminated materials such as filter paper, pipette tips, and gloves.[1]

Containerization:

o Place solid and liquid waste into separate, clearly labeled, sealable, and chemically
compatible hazardous waste containers.[1][3]

Labeling:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical
name "3-Amino-1,2-benzisoxazole-6-carbonitrile,” the primary hazards (e.g., "Toxic,"
"Irritant™), and the date the waste was first added.[1]

Storage:

o Store sealed hazardous waste containers in a designated, well-ventilated satellite
accumulation area, away from incompatible materials.[1]

Final Disposal:
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o Arrange for the disposal of the hazardous waste through your institution's licensed
hazardous waste disposal service.[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 3-Amino-1,2-benzisoxazole-6-
carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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